Furan, 2-CH2CH2CONMe2

• IUPAC Name: 3-(furan-2-yl)-N,N-dimethylpropanamide
• InChI: InChI=1S/C9H13NO2/c1-10(2)9(11)6-5-8-4-3-7-12-8/h3-4,7H,5-6H2,1-2H3
• InChI Key: GWGRNXCQOGUIOU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CCC1=CC=CO1
• Molecular Formula: C9H13NO2
• DSSTOX Substance ID: DTXSID80879579
• Molecular Weight: 167.20 g/mol

Description

Furan, 2-CH2CH2CONMe2, is a heterocyclic organic compound that is widely used in scientific research for its unique chemical properties. It is a cyclic ether with a five-membered ring that contains one oxygen atom and four carbon atoms. Furan, 2-CH2CH2CONMe2, has a wide range of applications in various fields, including biochemistry, organic chemistry, and material science.

Mechanism of Action

The mechanism of action of Furan, 2-CH2CH2CONMe2, is complex and varies depending on the specific application. In general, the compound is highly reactive and can participate in a wide range of chemical reactions. Furan, 2-CH2CH2CONMe2, can act as a nucleophile, electrophile, or radical, depending on the reaction conditions and the nature of the other chemical species involved.
Biochemical and Physiological Effects:
Furan, 2-CH2CH2CONMe2, has been shown to have a variety of biochemical and physiological effects. In particular, the compound has been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases. Furan, 2-CH2CH2CONMe2, has also been shown to have cytotoxic effects on cancer cells, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

Furan, 2-CH2CH2CONMe2, is a versatile compound that has numerous advantages for use in laboratory experiments. It is highly reactive and can participate in a wide range of chemical reactions, making it useful for the synthesis of complex organic molecules. Furan, 2-CH2CH2CONMe2, is also relatively stable and easy to handle, which makes it a convenient reagent for use in laboratory settings. However, the compound is highly reactive and can be difficult to control, which may limit its use in certain applications.

Future Directions

There are numerous future directions for research involving Furan, 2-CH2CH2CONMe2. One potential area of interest is the development of new synthetic methods for the compound, which may be more efficient and cost-effective than current methods. Another area of interest is the exploration of Furan, 2-CH2CH2CONMe2's potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of Furan, 2-CH2CH2CONMe2, and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of Furan, 2-CH2CH2CONMe2, is typically achieved through a multistep process involving the use of various chemical reagents. One common method involves the reaction of furfural with ethylene diamine, followed by a series of chemical transformations to produce the final product. The synthesis of Furan, 2-CH2CH2CONMe2, requires a high degree of precision and expertise, as the compound is highly reactive and prone to degradation.

Scientific Research Applications

Furan, 2-CH2CH2CONMe2, has numerous applications in scientific research, particularly in the fields of biochemistry and organic chemistry. It is commonly used as a building block in the synthesis of complex organic molecules, such as pharmaceuticals and natural products. Furan, 2-CH2CH2CONMe2, is also used as a solvent and reagent in various chemical reactions, including oxidation and reduction reactions.